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Compound of Interest

Compound Name:
(1-Aminocyclohexyl)methanol

hydrochloride

Cat. No.: B1343115 Get Quote

Application Note & Protocol
Topic: Preparation of (1-Aminocyclohexyl)methanol Hydrochloride Solutions for Research

Applications

Abstract
(1-Aminocyclohexyl)methanol hydrochloride is an amino alcohol derivative utilized as a

structural motif and building block in medicinal chemistry and synthetic organic chemistry.[1][2]

Its utility in drug discovery and development pipelines necessitates consistent and accurate

preparation of solutions for experimental assays.[2][3] This document provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

proper handling, solubilization, and storage of (1-Aminocyclohexyl)methanol hydrochloride.

The protocols herein are designed to ensure solution integrity, experimental reproducibility, and

operator safety. We detail methodologies for preparing both aqueous and organic stock

solutions, outline quality control checks, and provide troubleshooting guidance.

Physicochemical & Safety Profile
A thorough understanding of the compound's properties is foundational to its effective use. (1-
Aminocyclohexyl)methanol hydrochloride is a solid at room temperature. The hydrochloride

salt form is intentionally designed to enhance aqueous solubility compared to the free base.[2]
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Compound Properties
Property Value Source

CAS Number 5460-68-4 [4]

Molecular Formula C₇H₁₆ClNO [1]

Molecular Weight 165.66 g/mol [1]

Physical Form Solid

Typical Purity ≥95%

Storage (Solid)
Room temperature, under inert

atmosphere

Critical Safety & Handling Information
(1-Aminocyclohexyl)methanol hydrochloride is classified as hazardous. Adherence to

safety protocols is mandatory.

Signal Word:Warning[5]

Pictogram:

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Mandatory Personal Protective Equipment (PPE):

Wear protective gloves (nitrile or neoprene).[5]

Wear safety glasses with side-shields or chemical goggles.[5]
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Wear a lab coat.[5]

Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[5]

Solution Preparation Workflow
The overall process from receiving the solid compound to generating a final working solution

involves several critical stages, each requiring careful execution.
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Phase 1: Preparation

Phase 2: Dissolution

Phase 3: Validation & Storage

Phase 4: Application

1. Receive & Inspect
Solid Compound

2. Review Safety Data Sheet
(SDS)

3. Calculate Required Mass
for Target Concentration

4. Weigh Compound
in Fume Hood

5. Select Appropriate Solvent
(e.g., PBS, DMSO)

6. Add Solvent & Dissolve
(Vortex, Sonicate, Gentle Heat)

7. Adjust to Final Volume
in Volumetric Flask

8. Sterile Filter (0.22 µm)
for Biological Assays

9. Quality Control
(Visual Check, pH)

10. Aliquot into Cryovials

11. Store Stock Solution
(-20°C or -80°C)

12. Thaw Aliquot

13. Dilute to Final
Working Concentration

14. Use in Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

